Cas no 2320822-24-8 (N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
• CAS No: 2320822-24-8
• MF: C₁₄H₁₇F₃N₂O₃
• MW: 318.291594266891
• CID: 6019769
• PubChem ID: 121175522
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide
• 2320822-24-8
• F6514-3053
• AKOS032724888

• Inchi： 1S/C14H17F3N2O3/c1-2-21-11-5-3-10(4-6-11)18-13(20)19-7-12(8-19)22-9-14(15,16)17/h3-6,12H,2,7-9H2,1H3,(H,18,20)
• InChI Key： ZMXYHZDCTPDSGP-UHFFFAOYSA-N
• SMILES： FC(COC1CN(C(NC2C=CC(=CC=2)OCC)=O)C1)(F)F

Computed Properties

• Exact Mass: 318.11912689g/mol
• Monoisotopic Mass: 318.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Additional information on N-(4-ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide

N-(4-Ethoxyphenyl)-3-(2,2,2-Trifluoroethoxy)Azetidine-1-Carboxamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide, with the CAS number 23208-24-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with ethoxyphenyl and trifluoroethoxy substituents. The molecule's design suggests potential applications in drug development, particularly in targeting specific biological pathways or receptors.

The azetidine ring, a four-membered cyclic amine, is a key structural feature of this compound. Its small size and rigidity make it an attractive scaffold for drug design, as it can potentially fit into narrow receptor pockets. The ethoxyphenyl group attached to the nitrogen atom introduces additional electronic and steric effects, which could enhance the compound's bioavailability or binding affinity. Furthermore, the trifluoroethoxy group at position 3 of the azetidine ring adds a fluorinated moiety, which is known to improve pharmacokinetic properties such as stability and lipophilicity.

Recent studies have explored the potential of fluorinated compounds in various therapeutic areas. For instance, fluorinated molecules are often used in antiviral and anticancer therapies due to their ability to modulate enzyme activity or inhibit cellular processes. The presence of the trifluoroethoxy group in this compound aligns with these trends, suggesting that it may have similar applications. Additionally, the ethoxyphenyl group could contribute to the compound's ability to interact with aromatic regions of proteins or nucleic acids, further enhancing its potential as a bioactive agent.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions. The synthesis likely begins with the preparation of the azetidine ring through either ring-closing metathesis or other cyclization techniques. Subsequent steps would involve functionalization of the ring with the ethoxyphenyl and trifluoroethoxy groups via nucleophilic substitution or coupling reactions. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product.

Preclinical studies on similar compounds have demonstrated promising results in terms of pharmacokinetics and efficacy. For example, azetidine-based compounds have shown improved absorption profiles compared to their larger cyclic counterparts due to their smaller size and flexibility. The incorporation of electron-donating groups like ethoxyphenyl could further enhance solubility and permeability, making this compound an ideal candidate for oral administration.

In terms of therapeutic applications, this compound may find use in treating conditions where modulation of specific kinase activity or receptor signaling is required. For instance, its structure suggests potential as an inhibitor of tyrosine kinases or G-protein coupled receptors (GPCRs), which are implicated in numerous diseases including cancer and neurodegenerative disorders.

Moreover, computational studies using molecular docking and dynamics simulations could provide deeper insights into this compound's interactions with target proteins. Such studies would help identify key residues responsible for binding affinity and guide further optimization efforts to improve potency and selectivity.

In conclusion, N-(4-Ethoxyphenyl)-3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide represents a promising lead compound in drug discovery research. Its unique structure combines several advantageous features that could make it an effective therapeutic agent. As research progresses, further investigations into its pharmacological properties and mechanism of action will be essential to unlock its full potential.